Cas no 401600-86-0 (Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b)-)

• Product Name: Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b)-
• CAS No: 401600-86-0
• MF: C₁₉H₂₈N₂O₇S₂
• MW: 460.564823150635
• CID: 3967337
• PubChem ID: 9804302
• Update Time: 2025-06-22

Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b)-
• STX140
• 2-methoxyestradiol-3,17-O,O-bis(sulfamate)
• NS00069695
• (9beta,17beta)-2-methoxyestra-1,3,5(10)-triene-3,17-diyl disulfamate
• 2-Methoxyestradiol disulfamate
• UNII-S57SQE6LE5
• (1S,3aS,3bR,9bS,11aS)-8-methoxy-11a-methyl-7-(sulfamoyloxy)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl sulfamate
• PO1
• 2-MeOE2bisMATE
• [(8R,9S,13S,14S,17S)-2-methoxy-13-methyl-3-sulfamoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] sulfamate
• 2gd8
• (8R,9S,13S,14S,17S)-2-methoxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diyl bis(sulfamate)
• DTXSID501336467
• CHEMBL218382
• BDBM50200936
• (1S,10R,11S,14S,15S)-4-methoxy-15-methyl-5-(sulfamoyloxy)tetracyclo(8.7.0.02,?.011,1?)heptadeca-2(7),3,5-trien-14-yl sulfamate
• SCHEMBL446846
• S57SQE6LE5
• STX-140
• Q27097624
• (1S,10R,11S,14S,15S)-4-methoxy-15-methyl-5-(sulfamoyloxy)tetracyclo[8.7.0.02,?.011,1?]heptadeca-2(7),3,5-trien-14-yl sulfamate
• 2-methoxy-estra-1,3,5(10)-triene-3,17beta-diol, disulfamate
• GLXC-20722
• 2-methoxyestradiol 3,17-O,O-bis-sulfamate
• STX 140
• Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17beta)-
• 2-MbM
• 3,17beta-bis-sulfamoyloxy-2-methoxyestra-1,3,5(10)-triene
• (9beta,13alpha,14beta,17alpha)-2-Methoxyestra-1,3,5(10)-Triene-3,17-Diyl Disulfamate
• 2-methoxyestradiol-3,17-O,O-bis-sulfamate
• DB08416
• 401600-86-0

• Inchi： 1S/C19H28N2O7S2/c1-19-8-7-12-13(15(19)5-6-18(19)28-30(21,24)25)4-3-11-9-17(27-29(20,22)23)16(26-2)10-14(11)12/h9-10,12-13,15,18H,3-8H2,1-2H3,(H2,20,22,23)(H2,21,24,25)/t12-,13+,15-,18-,19-/m0/s1
• InChI Key： AQSNIXKAKUZPSI-SSTWWWIQSA-N
• SMILES： C[C@]12CC[C@]3([H])C4=CC(OC)=C(OS(=O)(=O)N)C=C4CC[C@@]3([H])[C@]1([H])CC[C@@H]2OS(=O)(=O)N

Computed Properties

• Exact Mass: 460.13379358Da
• Monoisotopic Mass: 460.13379358Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 165Ų

Additional information on Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b)-

Professional Introduction to Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b) (CAS No. 401600-86-0)

Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b), identified by the CAS number 401600-86-0, is a compound of significant interest in the field of pharmaceutical chemistry and endocrinology. This compound belongs to the class of steroid derivatives and has garnered attention due to its unique structural and functional properties. The presence of multiple functional groups, including a disulfamate moiety and a methoxy group, makes it a versatile molecule for further chemical modifications and biological studies.

The molecular structure of Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b) consists of a steroidal backbone with specific substitutions that contribute to its biological activity. The disulfamate group is particularly noteworthy as it can influence the compound's solubility and reactivity, making it suitable for various applications in drug design and development. Additionally, the methoxy group at the 2-position adds another layer of complexity to its pharmacological profile.

Recent research in the field of steroid chemistry has highlighted the importance of derivatives like Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b) in understanding endocrine signaling pathways. Studies have shown that modifications at specific positions on the steroidal ring can significantly alter the biological activity of these compounds. For instance, the introduction of a disulfamate group can enhance binding affinity to certain nuclear receptors, which are critical mediators of hormone action.

In vitro studies have demonstrated that Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b) exhibits promising properties as an agonist or antagonist for various steroid receptors. These findings are particularly relevant in the context of developing treatments for endocrine-related disorders such as breast cancer and metabolic diseases. The compound's ability to interact with specific receptors suggests potential therapeutic applications in modulating hormone-dependent pathways.

The synthesis of Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to optimize yield and purity. The use of chiral auxiliaries and asymmetric catalysis has been particularly effective in achieving high enantiomeric purity, which is crucial for biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b) with its target receptors. These studies provide insights into the molecular mechanism of action and help in designing analogs with improved pharmacological properties. The integration of experimental data with computational predictions has been a powerful approach in rational drug design.

The pharmacokinetic profile of Estra-1,3,5(10)-triene-3,17-diol, 2-methoxy-, disulfamate, (17b) is another area of active investigation. Understanding how this compound is metabolized and eliminated from the body is essential for optimizing its therapeutic use. Preclinical studies have begun to explore its metabolic pathways and interactions with cytochrome P450 enzymes. These findings will guide the development of dosing regimens and minimize potential side effects.

In conclusion，Estra-1，3，5（10）—triene—3，17—diol，2—methoxy—，disulfamate，（17β） represents a significant advancement in steroid chemistry with potential applications in medicine and biotechnology。 Its unique structural features and biological activities make it a valuable tool for further research。 As our understanding of endocrine systems continues to evolve，compounds like this will play an increasingly important role in developing innovative therapeutic strategies。